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Compound of Interest

Compound Name: Strontium oxalate

Cat. No.: B1213420

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the solubility of strontium oxalate
(SrC20a4) in various solvents. It is intended to serve as a technical resource, offering
guantitative data, detailed experimental protocols, and visual representations of the underlying
chemical principles governing its dissolution.

Introduction to Strontium Oxalate

Strontium oxalate is an inorganic compound that presents as a white, crystalline powder.[1][2]
It is known for its low solubility in water, a characteristic that makes it useful in specific
applications such as pyrotechnics for producing red colors, and in ceramics to enhance
mechanical and thermal stability.[3][4] In research and pharmaceutical development,
understanding the solubility of sparingly soluble salts like strontium oxalate is critical for
processes including controlled release in drug delivery systems, synthesis of other strontium
compounds, and analytical chemistry.[4][5] This guide details its solubility profile across
different solvent systems and the methodologies for its determination.

Quantitative Solubility Data

The solubility of strontium oxalate is highly dependent on the solvent and temperature. Below
iIs a summary of available quantitative data.

Table 1: Solubility of Strontium Oxalate in Various Solvents
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Solvent Solubility (g / Solubility (g /

System Temperature 100 mL) L) Reference
Water 18 °C 0.0046 g 0.046 g [3]

Water ~25°C 0.005 g 0.05g [6][7][8]
Water 100 °C 509 50¢g [3]

3.5% Acetic Acid  ~25 °C 0.0526 g 0.526 g [3][6]

23% Acetic Acid ~ ~25 °C 0.087 g 0.87 g [3]

25% Acetic Acid ~25°C ~0.091 g ~0.91g¢ [6]119]

Dilute HCI Ambient Readily Soluble Not Quantified [8]

Dilute HNO3 Ambient Readily Soluble Not Quantified [8]

Note: The significant increase in water solubility at 100°C is noted from the available literature
but should be treated with caution as it represents a substantial deviation from its room
temperature solubility.

2.1 Solubility Product (Ksp)

The solubility product constant (Ksp) is an equilibrium constant for a solid substance dissolving
in an aqueous solution. It represents the level at which a solute dissolves in solution. The
reported Ksp values for strontium oxalate vary across different sources, which may be
attributed to different experimental conditions.

Table 2: Reported Solubility Product (Ksp) Values for Strontium Oxalate at ~25 °C
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Ksp Value Reference
5.6 x 108 [6][71[°]
5.0 x 108 [10]
8.1x10°8 [11]
1.5x 1077 [12]
1.6 x 1077 13

[13]

Factors Influencing Solubility

3.1 Effect of pH

The solubility of strontium oxalate is significantly influenced by pH.[14] In acidic solutions, the
oxalate ion (C20427), which is the conjugate base of the weak acid oxalic acid, becomes
protonated to form the hydrogen oxalate ion (HC204~) and subsequently oxalic acid (H2C20a).
[14] This reaction decreases the concentration of free oxalate ions in the solution. According to
Le Chatelier's principle, the dissolution equilibrium of SrC20a shifts to the right to replenish the
oxalate ions, resulting in a marked increase in solubility.[14] Strontium oxalate is therefore
readily soluble in dilute mineral acids like HCl and HNOs.[7][8]

Conversely, in neutral or alkaline solutions, the oxalate ion concentration is not reduced by
protonation, and the solubility remains low. At very high pH levels (e.g., >12), strontium
solubility is generally low due to the potential precipitation of other strontium species.[15][16]
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Caption: Logical diagram of the effect of acidic pH on strontium oxalate solubility.

Experimental Protocols for Solubility Determination

Accurate determination of the solubility of sparingly soluble compounds like strontium oxalate
requires precise experimental methods. The "shake-flask” method is widely regarded as the
gold standard for its accuracy.[17]

4.1 Shake-Flask Method

This equilibrium solubility method involves saturating a solvent with a solute and measuring the
concentration of the dissolved substance.[17]
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Principle: An excess amount of solid strontium oxalate is agitated in a chosen solvent system
at a constant temperature for a sufficient period to reach equilibrium. Once equilibrium is
established, the solid and liquid phases are separated, and the concentration of dissolved
strontium oxalate in the supernatant is quantified.[17]

Detailed Protocol:

o Preparation: Add an excess amount of finely powdered strontium oxalate to a flask
containing the solvent of interest (e.g., deionized water, buffer of a specific pH). The excess
solid is crucial to ensure that saturation is achieved and maintained.[17]

o Equilibration: Seal the flask and place it in a constant-temperature shaker or water bath.
Agitate the suspension for a predetermined period, typically 24 to 72 hours, to ensure that
the dissolution equilibrium is reached.[17]

o Phase Separation: After equilibration, allow the suspension to settle. Carefully withdraw a
sample of the supernatant. It is critical to filter the sample immediately using a syringe filter
(e.g., 0.22 um pore size) to remove all undissolved solid particles. The filtration and
subsequent handling should be performed at the same temperature as the equilibration to
prevent precipitation or further dissolution.[17]

e Analysis: Analyze the concentration of strontium or oxalate in the clear filtrate. Common
analytical techniques include:

o Inductively Coupled Plasma - Atomic Emission Spectrometry (ICP-AES) or Atomic
Absorption Spectroscopy (AAS) to determine the concentration of strontium ions.

o High-Performance Liquid Chromatography (HPLC) or UV-Visible Spectroscopy to quantify
the oxalate concentration.[17]

o Gravimetric Analysis: Evaporation of the solvent and weighing the residual solid, though
this is less common for sparingly soluble salts.[17]

o Calculation: Calculate the solubility from the measured concentration of the dissolved ions,
expressing the result in units such as g/L or mol/L.
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1. Preparation
Add excess SrC204 solid
to solvent in a sealed flask.

:

2. Equilibration
Agitate at constant temperature
(e.g., 24-72 hours).

l

3. Phase Separation
Settle suspension, then filter
supernatant (e.g., 0.22um filter).

l

4. Analysis
Quantify [Sr2+] or [C204_2-]
in filtrate via ICP, HPLC, etc.

l

5. Calculation
Determine solubility
(e.g., in g/L or mol/L).

Click to download full resolution via product page

Caption: Experimental workflow for the Shake-Flask solubility determination method.
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4.2 Other Methodologies

e Conductometric Method: This technique is suitable for sparingly soluble ionic compounds. It
involves measuring the electrical conductivity of a saturated solution. Since the conductivity
is proportional to the concentration of dissolved ions, the solubility can be calculated using
the molar ionic conductivities of Srz+ and C2042-.[18]

o Radiotracer Method: This highly sensitive method can be used if a radiolabeled version of
strontium oxalate is available. The activity of a saturated solution is measured, and from
the known specific activity of the compound, the amount dissolved can be calculated with
high accuracy, even at very low concentrations.[19]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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